Cas no 14213-13-9 (4-(1H-1,2,3,4-tetrazol-1-yl)aniline)

4-(1H-1,2,3,4-tetrazol-1-yl)aniline structure
14213-13-9 structure
Product Name:4-(1H-1,2,3,4-tetrazol-1-yl)aniline
CAS No:14213-13-9
MF:C7H7N5
MW:161.163979768753
MDL:MFCD02746184
CID:209669
PubChem ID:571640
Update Time:2025-04-19

4-(1H-1,2,3,4-tetrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-Tetrazol-1-yl)aniline
    • 4-(1H-TETRAZOL-1-YL)ANILINE HYDROCHLORIDE
    • Benzenamine,4-(1H-tetrazol-1-yl)-
    • 005310
    • 1-(4-aminophenyl)-1H-tetrazole
    • 1-(4-aminophenyl)tetrazole
    • 1-(p-aminophenyl)tetrazole
    • 4-(1,2,3,4-tetraazolyl)phenylamine
    • 4-(1-tetrazolyl)aniline
    • 4-(tetrazol-1-yl)phenylamine
    • 4-tetrazol-1-yl-aniline
    • AC1LC8XR
    • AC1Q4YJU
    • AC1Q51W2
    • ChemDiv3_011350
    • SureCN1163779
    • ZERO
    • 4-(tetrazol-1-yl)aniline
    • 4-(1H-Tetraazol-1-yl)aniline
    • 4-(1H-Tetrazole-1-yl)aniline
    • [4-(tetrazol-1-yl)phenyl]amine
    • 4-(1H-Tetrazol-1-yl)benzenamine
    • 4-(1,2,3,4-tetrazol-1-yl)aniline
    • [4-(1H-tetrazol-1-yl)phenyl]amine
    • 4-(1H-tetrazol-1-yl)aniline(SALTDATA: FREE)
    • 4-(1H-1,2,3,4-tetrazol-1-yl)aniline
    • 14213-13-9
    • DTXSID00341248
    • EN300-34129
    • CS-0074732
    • BRD-K25417311-001-01-4
    • 4-tetrazol-1-yl-phenylamine
    • SCHEMBL1163779
    • Benzenamine, 4-(1H-tetrazol-1-yl)-
    • D95538
    • MFCD02746184
    • IDI1_028908
    • SB76158
    • 4-(1H-Tetraazol-1-yl)aniline #
    • F2121-0004
    • HMS1505D20
    • BS-13602
    • BB 0218358
    • AKOS000113301
    • 4-(1H-TETRAZOL-1-YL)ANILINEHYDROCHLORIDE
    • STK711140
    • ALBB-017535
    • MDL: MFCD02746184
    • Inchi: 1S/C7H7N5/c8-6-1-3-7(4-2-6)12-5-9-10-11-12/h1-5H,8H2
    • InChI Key: JRRAUWWVBVECPY-UHFFFAOYSA-N
    • SMILES: N1(C=NN=N1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 161.07031
  • Monoisotopic Mass: 161.070145
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • Density: 1.46
  • Boiling Point: 373.8°C at 760 mmHg
  • Flash Point: 179.8°C
  • Refractive Index: 1.749
  • PSA: 69.62

4-(1H-1,2,3,4-tetrazol-1-yl)aniline Pricemore >>

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